Cas no 954583-54-1 (2-2-(difluoromethoxy)phenyloxirane)

• Product Name: 2-2-(difluoromethoxy)phenyloxirane
• CAS No: 954583-54-1
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 6117767
• PubChem ID: 16793957
• Update Time: 2025-07-24

2-2-(difluoromethoxy)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-2-(difluoromethoxy)phenyloxirane
• Oxirane, 2-[2-(difluoromethoxy)phenyl]-
• 954583-54-1
• 2-[2-(DIFLUOROMETHOXY)PHENYL]OXIRANE
• SCHEMBL3019670
• AKOS000147217
• EN300-1930349
• UNWNPCQNHMRDKS-UHFFFAOYSA-N

• Inchi： 1S/C9H8F2O2/c10-9(11)13-7-4-2-1-3-6(7)8-5-12-8/h1-4,8-9H,5H2
• InChI Key： UNWNPCQNHMRDKS-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC=CC=C1OC(F)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 224.6±40.0 °C(Predicted)

Additional information on 2-2-(difluoromethoxy)phenyloxirane

Professional Introduction to Compound with CAS No. 954583-54-1 and Product Name: 2,2-(difluoromethoxy)phenyloxirane

2,2-(difluoromethoxy)phenyloxirane, identified by the Chemical Abstracts Service Number (CAS No.) 954583-54-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of epoxides, which are widely recognized for their versatile reactivity and utility in synthetic transformations. The presence of both difluoromethoxy and phenyloxirane functional groups imparts unique chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The phenyloxirane moiety, characterized by a cyclic ether structure with a reactive oxygen atom, is known for its ability to undergo ring-opening reactions under various conditions. These reactions can be catalyzed by nucleophiles or transition metal complexes, facilitating the introduction of diverse functional groups into the molecular framework. This characteristic makes 2,2-(difluoromethoxy)phenyloxirane particularly useful in constructing complex molecules, such as drug candidates targeting specific biological pathways.

The difluoromethoxy group introduces additional electronic and steric effects that can influence the compound's interactions with biological targets. Fluorine atoms are well-documented for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules. In recent years, there has been a surge in research focusing on fluorinated compounds due to their enhanced bioavailability and improved pharmacological profiles. The incorporation of difluoromethoxy into 2,2-(difluoromethoxy)phenyloxirane aligns with this trend, positioning the compound as a promising building block for next-generation pharmaceuticals.

Recent advancements in medicinal chemistry have highlighted the importance of epoxides in drug discovery. For instance, studies have demonstrated that oxirane derivatives can serve as effective intermediates in the synthesis of protease inhibitors, which are crucial for treating diseases such as cancer and HIV/AIDS. The reactivity of 2,2-(difluoromethoxy)phenyloxirane allows for the facile introduction of modifications at the phenyl ring and the oxygen atom, enabling the creation of structurally diverse analogues with tailored biological activities.

In addition to its synthetic utility, 2,2-(difluoromethoxy)phenyloxirane has been explored in various biochemical applications. Researchers have utilized this compound to develop novel probes for studying enzyme mechanisms and to design inhibitors targeting specific enzymes involved in metabolic pathways. The ability to functionalize both the difluoromethoxy and phenyloxirane moieties provides chemists with a high degree of flexibility in modifying the compound's properties for different experimental purposes.

The growing interest in fluorinated epoxides has also led to innovative synthetic methodologies. Recent publications have described novel catalytic systems that enhance the efficiency of ring-opening reactions involving compounds like 2,2-(difluoromethoxy)phenyloxirane. These advancements not only improve reaction yields but also reduce the environmental impact of synthetic processes. Such innovations are critical for sustainable drug development and align with global efforts to minimize waste and energy consumption in chemical manufacturing.

From a commercial perspective, compounds like 2,2-(difluoromethoxy)phenyloxirane are increasingly sought after by pharmaceutical companies due to their potential therapeutic applications. The demand for high-quality intermediates capable of facilitating complex synthetic routes is driving innovation in chemical suppliers' product portfolios. Companies specializing in fine chemicals are investing heavily in research and development to provide researchers with access to cutting-edge building blocks such as this one.

The future prospects for 2,2-(difluoromethoxy)phenyloxirane are bright, given its versatility and relevance to modern drug discovery efforts. As our understanding of biological systems continues to expand, so does the need for sophisticated chemical tools to manipulate biological targets effectively. The unique combination of functional groups present in this compound makes it an indispensable resource for chemists working on next-generation therapeutics.

In conclusion,2,2-(difluoromethoxy)phenyloxirane (CAS No. 954583-54-1) represents a significant advancement in pharmaceutical chemistry. Its reactivity and structural features make it an invaluable intermediate for synthesizing complex molecules with potential therapeutic applications. As research progresses, this compound is expected to play an increasingly important role in drug development efforts worldwide.